Posaconazole-D-Glucuronide

• Molecular Formula: C43H50F2N8O10
• Molecular Weight: 876.9 g/mol
• InChI: InChI=1S/C43H50F2N8O10/c1-3-35(26(2)62-41-38(56)36(54)37(55)39(63-41)40(57)58)53-42(59)52(25-48-53)31-7-5-29(6-8-31)49-14-16-50(17-15-49)30-9-11-32(12-10-30)60-20-27-19-43(61-21-27,22-51-24-46-23-47-51)33-13-4-28(44)18-34(33)45/h4-13,18,23-27,35-39,41,54-56H,3,14-17,19-22H2,1-2H3,(H,57,58)
• InChIKey: RMRMLQCGGXZVLN-UHFFFAOYSA-N

Posaconazole-D-Glucuronide Procurement Guide: Analytical Reference Standard for Antifungal Metabolite Research and Therapeutic Drug Monitoring

Posaconazole-D-Glucuronide (CAS: 697751-82-9, molecular formula C₄₃H₅₀F₂N₈O₁₀, molecular weight 876.9 g/mol) is the primary phase II glucuronide metabolite of the broad-spectrum triazole antifungal agent posaconazole [1]. This compound is formed exclusively via UDP-glucuronosyltransferase isoform UGT1A4-mediated conjugation, distinguishing posaconazole's metabolic pathway from CYP450-dependent triazoles such as voriconazole and itraconazole [2]. As the major circulating metabolite representing approximately 17% of administered dose, posaconazole-D-glucuronide serves as a critical analytical reference standard for therapeutic drug monitoring (TDM), pharmacokinetic studies, and pharmaceutical quality control applications [1].

UGT1A4-specific metabolite reference standard for phase II glucuronidation studies

Supports bioanalytical method development and pharmacokinetic research workflows

Certified impurity reference for pharmaceutical quality control and ANDA method validation

• [1] Krüger R, Vogeser M, Burghardt S, Vogelsberger R, Lackner KJ. Impact of glucuronide interferences on therapeutic drug monitoring of posaconazole by tandem mass spectrometry. Clin Chem Lab Med. 2010;48(12):1723-1731. PMID: 20704538 View Source
• [2] Ghosal A, Hapangama N, Yuan Y, Achanfuo-Yeboah J, Iannucci R, Chowdhury S, Alton K, Patrick JE, Zbaida S. Identification of human UDP-glucuronosyltransferase enzyme(s) responsible for the glucuronidation of posaconazole (Noxafil). Drug Metab Dispos. 2004;32(2):267-271. PMID: 14744950 View Source

Why Generic Posaconazole-D-Glucuronide Substitution Fails: UGT1A4-Specific Metabolism Demands Authentic Reference Material

Posaconazole-D-glucuronide cannot be substituted with posaconazole parent compound or other triazole glucuronides (e.g., voriconazole-N-oxide or itraconazole metabolites) due to three irreplaceable functional requirements: first, the compound's exclusive formation via UGT1A4 establishes a specific metabolic fingerprint that necessitates authentic reference material for enzyme activity studies and pharmacogenetic investigations [1]; second, its documented interference in LC-MS/MS assays—generating false-elevated posaconazole readings through in-source fragmentation during electrospray ionization—requires chromatographically verified authentic standard for method validation and calibration [2]; third, as a specified impurity in posaconazole drug substance monographs, regulatory compliance for Abbreviated New Drug Applications (ANDA) and commercial production mandates the use of characterized, certified reference material rather than structurally similar but chemically distinct alternatives [3].

UGT1A4 metabolic fingerprint

Replacing with posaconazole parent or other triazole glucuronides loses the exclusive UGT1A4 specificity essential for pharmacogenetic and drug-interaction studies.

LC-MS/MS interference profile

Unverified analogs may not replicate the documented in-source fragmentation behavior, risking inaccurate method validation and quantification bias.

Regulatory impurity identity

Only authentic posaconazole-D-glucuronide matches the specified impurity monograph; structural analogs fail ANDA impurity profiling requirements.

• [1] Parant F, et al. Impact of UGT1A4 Polymorphisms on the Posaconazole Serum Trough Concentrations in Patients with Acute Myeloid Leukemia Receiving Delayed-Release Tablets. Ther Drug Monit. 2025. PMID: 40044655 View Source
• [2] Krüger R, Vogeser M, Burghardt S, Vogelsberger R, Lackner KJ. Impact of glucuronide interferences on therapeutic drug monitoring of posaconazole by tandem mass spectrometry. Clin Chem Lab Med. 2010;48(12):1723-1731. PMID: 20704538 View Source
• [3] SynZeal Research. Posaconazole N-β-D-Glucuronide Product Specification: Analytical Method Development, Method Validation, ANDA Applications View Source

Quantitative Differentiation Evidence: Posaconazole-D-Glucuronide Versus Closest Analogs and In-Class Comparators

UGT1A4 Exclusivity: Enzyme Selectivity Profile of Posaconazole-D-Glucuronide Formation Versus Other Triazole Antifungals

In a comparative screening of 10 cDNA-expressed recombinant human UDP-glucuronosyltransferase (UGT) enzymes, only UGT1A4 exhibited detectable catalytic activity for the formation of posaconazole-D-glucuronide, with a correlation coefficient r = 0.90 between the rate of glucuronide formation in 10 human liver microsomal samples and trifluoperazine glucuronidation (a known UGT1A4 probe substrate) [1]. This contrasts with voriconazole and itraconazole, which are predominantly metabolized via CYP450 oxidative pathways (CYP2C19, CYP3A4) rather than exclusive UGT-mediated phase II conjugation, positioning posaconazole-D-glucuronide as the requisite analytical reference for UGT1A4-specific pharmacogenetic and drug-drug interaction studies [2].

UGT1A4 selectivity

Method context

Only UGT1A4 active among 10 recombinant UGTs; r=0.90 correlation with probe substrate

Defines UGT1A4-exclusive pathway fit for enzyme phenotyping studies

Contrasts with CYP450-dependent voriconazole/itraconazole

Evidence Dimension	UGT isoform catalytic activity for glucuronide formation
Target Compound Data	Posaconazole-D-glucuronide: only UGT1A4 active among 10 UGTs tested; r = 0.90 correlation with trifluoperazine glucuronidation (UGT1A4 probe)
Comparator Or Baseline	Voriconazole, itraconazole: primary metabolism via CYP450 (CYP2C19, CYP3A4) not UGT-mediated glucuronidation
Quantified Difference	Posaconazole: 1/10 UGTs active (UGT1A4 only) vs comparator triazoles: 0 UGT-mediated primary pathway; r = 0.90 correlation strength
Conditions	cDNA-expressed recombinant human UGT enzymes (UGT1A1, UGT1A3, UGT1A4, UGT1A6, UGT1A7, UGT1A8, UGT1A9, UGT1A10, UGT2B7, UGT2B15); 10 human liver microsomal samples; substrate: 14C-posaconazole at 30 μM

Why This Matters

Procurement of authentic posaconazole-D-glucuronide reference standard is mandatory for laboratories conducting UGT1A4-specific enzyme activity assays, pharmacogenetic studies of UGT1A4*3 polymorphisms affecting posaconazole exposure, or drug-drug interaction screening involving UGT1A4 inhibitors such as bilirubin.

• [1] Ghosal A, Hapangama N, Yuan Y, Achanfuo-Yeboah J, Iannucci R, Chowdhury S, Alton K, Patrick JE, Zbaida S. Identification of human UDP-glucuronosyltransferase enzyme(s) responsible for the glucuronidation of posaconazole (Noxafil). Drug Metab Dispos. 2004;32(2):267-271. PMID: 14744950 View Source
• [2] Ghosal A, et al. Drug Metab Dispos. 2004;32(2):267-271. Context: Comparative triazole metabolism pathways discussed in introduction View Source

Analytical Interference Quantification: LC-MS/MS Bias Caused by Posaconazole Glucuronide In-Source Fragmentation

Comparison of UPLC-MS/MS versus conventional LC-MS/MS methods revealed that LC-MS/MS produced systematically higher posaconazole concentrations due to in-source fragmentation of co-eluting posaconazole glucuronide metabolites during electrospray ionization, generating false parent ion signal [1]. While UPLC-MS/MS (run-time <3 min) showed excellent agreement with a commercially available HPLC-fluorescence method, the LC-MS/MS procedure exhibited significant positive bias and comparably wide, left-side shifted peaks that were only corrected after reducing cone voltage to eliminate glucuronide interference [1]. Precursor and product ion scans confirmed the interfering species were posaconazole glucuronides, with interference absent in spiked calibrator samples but consistently present in patient plasma samples [2].

LC-MS/MS interference

Head-to-head

LC-MS/MS showed significant positive bias vs UPLC-MS/MS due to glucuronide in-source fragmentation

Confirmed interference requires chromatographic separation or cone voltage optimization

Interference identified via precursor/product ion scans

Evidence Dimension	Analytical accuracy: posaconazole concentration measurement bias
Target Compound Data	UPLC-MS/MS method (with glucuronide separation): excellent agreement with commercial HPLC-fluorescence method
Comparator Or Baseline	LC-MS/MS method (without adequate glucuronide separation): significant positive bias, wide left-side shifted peaks due to glucuronide in-source fragmentation
Quantified Difference	Significant bias in LC-MS/MS vs UPLC-MS/MS; interference eliminated by reducing cone voltage or chromatographic separation; run-time <3 min for UPLC-MS/MS
Conditions	Patient plasma samples; spiked calibrator samples; electrospray ionization; precursor and product ion scan confirmation

Why This Matters

Laboratories performing therapeutic drug monitoring of posaconazole must procure posaconazole-D-glucuronide reference standard for method development, interference testing, and calibration verification; failure to account for this interference can lead to clinically significant overestimation of posaconazole concentrations and inappropriate dosing decisions.

• [1] Krüger R, Vogeser M, Burghardt S, Vogelsberger R, Lackner KJ. Impact of glucuronide interferences on therapeutic drug monitoring of posaconazole by tandem mass spectrometry. Clin Chem Lab Med. 2010;48(12):1723-1731. PMID: 20704538 View Source
• [2] Krüger R, et al. Clin Chem Lab Med. 2010;48(12):1723-1731. Section: Results - precursor and product ion scan confirmation View Source

Metabolite-to-Parent Ratio as Pharmacokinetic Stratification Marker: UGT1A4*3 Polymorphism Effect on Posaconazole Exposure

In a prospective cohort study of 88 adult patients with acute myeloid leukemia (AML) receiving posaconazole delayed-release tablets, patients carrying the UGT1A4*3 haplotype (c.142T>G polymorphism) demonstrated a trend toward higher posaconazole-glucuronide to parent drug ratios compared to non-carriers (P = 0.069) [1]. Suboptimal posaconazole concentrations (<0.5 mg/L) were significantly associated with the UGT1A4*3 haplotype (P = 0.031), younger age (P = 0.029), and male sex (P = 0.034), with 15% of patients in induction chemotherapy and 21% in consolidation chemotherapy failing to achieve target trough concentrations despite the improved bioavailability of delayed-release tablet formulation [1]. The median posaconazole concentration in tablet-treated AML patients was 1.08 mg/L, with 25th percentile at 0.69 mg/L—below the ECIL-6 recommended prophylaxis threshold of 0.7 mg/L—highlighting that inter-individual variability persists even with optimized formulation [2].

UGT1A4*3 polymorphism

Reported

Trend toward higher metabolite/parent ratio in carriers (P=0.069); association with suboptimal exposure (P=0.031)

Metabolite ratio serves as phenotypic marker of UGT1A4 activity

AML patient cohort, n=88; LC-MS/MS quantification

Evidence Dimension	UGT1A4*3 polymorphism effect on posaconazole-glucuronide to parent drug ratio
Target Compound Data	UGT1A4*3 carriers: trend toward higher metabolite-to-parent ratio (P = 0.069)
Comparator Or Baseline	UGT1A4*3 non-carriers: lower metabolite-to-parent ratio
Quantified Difference	P = 0.069 for ratio difference; P = 0.031 association with suboptimal concentrations (<0.5 mg/L); 15-21% patients suboptimal despite tablets
Conditions	88 AML patients; posaconazole and glucuronide concentrations measured on days 3, 7, 14, 21 via LC-MS/MS; UGT1A4 genotyping via high-throughput sequencing

Why This Matters

Procurement of posaconazole-D-glucuronide reference standard is essential for clinical pharmacology laboratories conducting UGT1A4 pharmacogenetic studies, as metabolite-to-parent ratio serves as a phenotypic marker of UGT1A4 activity that may identify patients at risk for suboptimal posaconazole exposure requiring dose adjustment or therapeutic drug monitoring intensification.

• [1] Parant F, et al. Impact of UGT1A4 Polymorphisms on the Posaconazole Serum Trough Concentrations in Patients with Acute Myeloid Leukemia Receiving Delayed-Release Tablets. Ther Drug Monit. 2025. PMID: 40044655 View Source
• [2] NCT03796533 Clinical Trial. Pharmacokinetics Variability of Posaconazole and Its Glucuronide Metabolite During Induction and Consolidation Treatments in Patients With Acute Myeloid Leukemia View Source

Regulatory Impurity Specification: Posaconazole-D-Glucuronide as ANDA-Required Reference Standard for Pharmaceutical Quality Control

Posaconazole-D-Glucuronide is classified as a specified impurity of posaconazole drug substance, requiring characterized reference material for analytical method development, method validation (AMV), and quality control (QC) applications during Abbreviated New Drug Application (ANDA) preparation and commercial production [1]. Unlike structurally similar but non-identical alternatives such as posaconazole parent compound (molecular weight 700.8 g/mol) or other triazole glucuronides (e.g., voriconazole-N-oxide glucuronide), posaconazole-D-glucuronide possesses unique chromatographic retention characteristics (m/z 877) and must be supplied with comprehensive Certificate of Analysis (COA) documenting NMR structural confirmation, HPLC purity (typically ≥95%), and long-term storage specifications (2-8°C refrigerator or -20°C for powder) . Regulatory submissions require impurity reference standards that exactly match the specified impurity profile rather than generic triazole analogs, making procurement of authentic posaconazole-D-glucuronide mandatory for ANDA compliance [2].

Impurity specification

Class-level

Specified impurity requiring certified reference material; m/z 877, purity ≥95%, COA with NMR

ANDA method validation and QC depend on authentic standard identity

Supplier specification; verify against monograph requirements

Evidence Dimension	Regulatory compliance: requirement for specified impurity reference standard
Target Compound Data	Posaconazole-D-Glucuronide: ANDA-required specified impurity; m/z 877; purity ≥95%; COA with NMR confirmation required
Comparator Or Baseline	Posaconazole parent compound: molecular weight 700.8 g/mol, different chromatographic retention; other triazole glucuronides: structurally distinct, not recognized as posaconazole impurities
Quantified Difference	Molecular weight differential: 876.9 vs 700.8 g/mol; chromatographic separation required for impurity profiling; ≥95% purity specification for reference standard
Conditions	Pharmaceutical quality control per ICH guidelines; ANDA submission requirements; HPLC/UPLC method validation protocols

Why This Matters

Generic pharmaceutical manufacturers and contract research organizations involved in posaconazole ANDA submissions must procure certified posaconazole-D-glucuronide reference standard to satisfy regulatory impurity profiling requirements; substitution with parent compound or non-identical triazole glucuronides will result in method validation failure and regulatory rejection.

• [1] SynZeal Research. Posaconazole N-β-D-Glucuronide Product Specification: Analytical Method Development, Method Validation, ANDA Applications View Source
• [2] Pharmaffiliates. Posaconazole N-β-D-Glucuronide Reference Standard: Pharmacopeial and Non-Pharmacopeial Impurities View Source

Validated Application Scenarios for Posaconazole-D-Glucuronide Procurement in Research and Industrial Settings

Therapeutic Drug Monitoring (TDM) Method Development and Interference Testing for Clinical Laboratories

Clinical laboratories developing or validating LC-MS/MS methods for posaconazole therapeutic drug monitoring require posaconazole-D-glucuronide reference standard to evaluate and mitigate in-source fragmentation interference that causes false-elevated posaconazole readings in patient plasma samples [1]. As demonstrated by Krüger et al., conventional LC-MS/MS methods exhibit significant positive bias compared to UPLC-MS/MS when glucuronide metabolites are not chromatographically separated, with interference confirmed through precursor and product ion scans identifying posaconazole glucuronides as the interfering species [1]. Procurement of authentic reference material enables laboratories to establish interference-free analytical conditions (cone voltage optimization, chromatographic separation), validate method accuracy against HPLC-fluorescence reference methods, and comply with clinical laboratory accreditation standards for TDM assay validation [2].

UGT1A4 Pharmacogenetic Studies and Drug-Drug Interaction Screening in Academic and Pharmaceutical Research

Academic and pharmaceutical researchers investigating UGT1A4-mediated drug metabolism, pharmacogenetic polymorphisms affecting posaconazole exposure, or drug-drug interactions involving UGT1A4 inhibitors (e.g., bilirubin, certain benzodiazepines) require posaconazole-D-glucuronide as a quantitative analytical standard for enzyme activity assays [1]. The exclusive UGT1A4-mediated formation (confirmed by Ghosal et al. showing only 1 of 10 UGT isoforms active) makes posaconazole-D-glucuronide a specific probe metabolite for UGT1A4 phenotyping, particularly in studies of UGT1A4*3 polymorphism carriers who exhibit altered metabolite-to-parent ratios (P = 0.069 trend toward higher ratios) and increased risk of suboptimal posaconazole exposure (P = 0.031 association) [2]. Researchers must use authentic reference standard to quantify glucuronide formation rates in in vitro microsomal incubations or patient plasma samples, as structurally similar glucuronides from other triazoles (voriconazole, itraconazole) exhibit different chromatographic and mass spectrometric properties incompatible with posaconazole-specific assays [3].

Pharmaceutical Quality Control and ANDA Submission Support for Generic Posaconazole Manufacturers

Generic pharmaceutical manufacturers developing posaconazole formulations for ANDA submission must procure and utilize posaconazole-D-glucuronide certified reference standard for impurity profiling, analytical method validation (AMV), and ongoing quality control (QC) of commercial production batches [1]. As a specified impurity with molecular weight 876.9 g/mol (distinct from parent compound at 700.8 g/mol), this glucuronide metabolite requires dedicated HPLC/UPLC method development to ensure adequate chromatographic separation and accurate quantification in drug substance and drug product [2]. Regulatory submissions to FDA and EMA mandate comprehensive impurity characterization including Certificate of Analysis (COA) with NMR structural confirmation and HPLC purity documentation (≥95% specification), which can only be satisfied through procurement of authentic reference material from qualified vendors [3]. Substitution with posaconazole parent compound or non-identical triazole impurities will fail method validation requirements and delay ANDA approval [3].

Clinical Pharmacokinetic Studies of Posaconazole Exposure Variability in Special Populations

Clinical pharmacologists and translational researchers investigating inter-individual variability in posaconazole pharmacokinetics—particularly in acute myeloid leukemia (AML) patients receiving antifungal prophylaxis—require posaconazole-D-glucuronide reference standard for accurate quantification of metabolite concentrations and calculation of metabolite-to-parent ratios as phenotypic markers of UGT1A4 activity [1]. As demonstrated in the NCT03796533 clinical trial, AML patients receiving delayed-release posaconazole tablets exhibit median trough concentrations of 1.08 mg/L with 25th percentile at 0.69 mg/L (below ECIL-6 threshold of 0.7 mg/L), and UGT1A4*3 carriers show altered glucuronide-to-parent ratios associated with suboptimal exposure [2]. Procurement of authentic reference material enables researchers to prospectively measure posaconazole and posaconazole-D-glucuronide concentrations on days 3, 7, 14, and 21 post-chemotherapy initiation using validated LC-MS/MS methodology, providing the quantitative data necessary for population pharmacokinetic modeling, covariate analysis of UGT1A4 genetic variants, and identification of patients requiring intensified therapeutic drug monitoring or dose adjustment [2].

Application

Selection Property

Validation Focus

Posaconazole bioanalytical method development and interference testing

Glucuronide interference control

LC-MS/MS accuracy verification against reference methods

UGT1A4 pharmacogenetic research and drug-drug interaction screening

UGT1A4-specific probe metabolite

Enzyme activity phenotyping and polymorphism effect studies

Pharmaceutical impurity profiling and ANDA submission support

Specified impurity identity

HPLC/UPLC separation and quantification verification

Posaconazole pharmacokinetic research and exposure variability studies

Metabolite-to-parent ratio marker

Population PK model development and covariate analysis

• [1] Krüger R, Vogeser M, Burghardt S, Vogelsberger R, Lackner KJ. Impact of glucuronide interferences on therapeutic drug monitoring of posaconazole by tandem mass spectrometry. Clin Chem Lab Med. 2010;48(12):1723-1731. PMID: 20704538 View Source
• [2] Parant F, et al. Impact of UGT1A4 Polymorphisms on the Posaconazole Serum Trough Concentrations in Patients with Acute Myeloid Leukemia Receiving Delayed-Release Tablets. Ther Drug Monit. 2025. PMID: 40044655 View Source
• [3] Ghosal A, Hapangama N, Yuan Y, Achanfuo-Yeboah J, Iannucci R, Chowdhury S, Alton K, Patrick JE, Zbaida S. Identification of human UDP-glucuronosyltransferase enzyme(s) responsible for the glucuronidation of posaconazole (Noxafil). Drug Metab Dispos. 2004;32(2):267-271. PMID: 14744950 View Source